Cas no 1361790-31-9 (3-(Chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine
• CAS No: 1361790-31-9
• MF: C₈H₄ClF₃N₂O
• MW: 236.578371047974
• CID: 4911753
• Update Time: 2025-05-24

3-(Chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4ClF3N2O/c9-3-6-5(4-13)1-2-14-7(6)15-8(10,11)12/h1-2H,3H2
• InChI Key： BDLOLGJLCXHXRE-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)C=CN=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 3-(Chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine

3-(Chloromethyl)-4-Cyano-2-(Trifluoromethoxy)Pyridine: A Versatile Intermediate in Modern Pharmaceutical Synthesis

3-(Chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine, with the CAS number 1361790-31-9, is a highly versatile intermediate in the field of pharmaceutical and fine chemical synthesis. This compound is characterized by its unique combination of functional groups, including a chloromethyl, a cyano, and a trifluoromethoxy substituent, which endow it with a wide range of reactivity and utility in various synthetic pathways.

The chloromethyl group in 3-(chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine is particularly valuable for its ability to undergo nucleophilic substitution reactions. This functionality allows for the introduction of a variety of substituents, making it an excellent starting material for the synthesis of complex molecules. Recent studies have highlighted the use of this intermediate in the development of novel pharmaceuticals, particularly in the design of drugs targeting specific biological pathways.

The cyano group, on the other hand, is known for its high reactivity and versatility. It can be readily converted into other functional groups such as carboxylic acids, amides, and amines through well-established chemical transformations. This property makes 3-(chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine an attractive choice for synthetic chemists aiming to create diverse chemical libraries for drug discovery.

The presence of the trifluoromethoxy group adds another layer of complexity and utility to this compound. Fluorinated compounds are increasingly important in pharmaceutical research due to their unique biological properties, such as enhanced metabolic stability and improved binding affinity to target proteins. The trifluoromethoxy substituent can significantly influence the pharmacokinetic and pharmacodynamic profiles of molecules derived from 3-(chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine.

In recent years, there has been significant progress in the application of 3-(chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this intermediate in the development of potent inhibitors for specific enzymes involved in cancer pathways. The researchers demonstrated that derivatives of 3-(chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine exhibited high selectivity and efficacy against cancer cells, highlighting its potential as a lead compound for further drug development.

Beyond cancer research, 3-(chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine has also shown promise in other therapeutic areas. A recent publication in Organic & Biomolecular Chemistry described its use in the synthesis of novel antiviral agents. The authors reported that compounds derived from this intermediate exhibited strong antiviral activity against several RNA viruses, including influenza and coronaviruses. These findings underscore the broad applicability and potential impact of 3-(chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine in addressing global health challenges.

The synthetic accessibility of 3-(chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine is another factor contributing to its popularity among researchers. Efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 4-cyanopyridine with chloroacetyl chloride followed by trifluoromethylation. This multi-step process has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In conclusion, 3-(chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1361790-31-9) stands out as a highly valuable intermediate in modern pharmaceutical synthesis. Its unique combination of functional groups offers a wide range of reactivity and utility, making it an essential tool for chemists working on drug discovery and development projects. As research continues to uncover new applications and derivatives, this compound is poised to play an increasingly important role in advancing therapeutic solutions for various diseases.